Osmiamate
Description
Osmiamate is an osmium coordination entity.
Scientific Research Applications
Antitumor Components in Bee Venom
Research on the venom of Osmia rufa Linnaeus, a single bee species, revealed the presence of antitumor components. These findings suggest significant prospects for further detailed studies of the venom for potential medical applications, including the identification of active immunostimulating agents (Khvir, 2020).
Nanomaterials in Cancer Photothermal Therapy
Nanomaterials, including those based on gold, carbon, copper, and others, are being explored for their role in cancer photothermal therapy. This method involves the preferential accumulation of nanostructures in tumors and their irradiation with near-infrared light to produce a selective hyperthermic effect (de Melo-Diogo et al., 2017).
Forward Osmosis Applications
Forward osmosis has applications in separation processes for wastewater treatment, food processing, and seawater/brackish water desalination. Additionally, it's used in pressure-retarded osmosis for electricity generation and in implantable osmotic pumps for controlled drug release (Cath, Childress, & Elimelech, 2006).
Biomaterials in Drug Delivery and Bionanotechnology
Polymers as biomaterials play a crucial role in medical applications, such as drug and protein delivery systems, scaffolds in tissue engineering, and the application of nanotechnology and microfabrication techniques (Langer & Peppas, 2003).
Nanoparticles in Bone Regeneration
Research focuses on nanoparticles for applications in bone regeneration. These nanoparticles interact distinctively with bone cells and tissue and are used for cell labeling, drug, and gene delivery, significantly supporting bone regeneration (Tautzenberger, Kovtun, & Ignatius, 2012).
Osmia in Watermelon Cultivation
Osmia plays a vital role in watermelon cultivation, providing essential pollination services in agricultural industrialization (Zhang Xian-lian, 2014).
properties
Product Name |
Osmiamate |
|---|---|
Molecular Formula |
NO3Os- |
Molecular Weight |
252.2 g/mol |
IUPAC Name |
azanylidyne(trioxo)osmium(1-) |
InChI |
InChI=1S/N.3O.Os/q;;;;-1 |
InChI Key |
DRSYIIWEUUCQSD-UHFFFAOYSA-N |
SMILES |
N#[Os-](=O)(=O)=O |
Canonical SMILES |
N#[Os-](=O)(=O)=O |
Origin of Product |
United States |
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